Cas no 2248360-94-1 (2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene)

• Product Name: 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene
• CAS No: 2248360-94-1
• MF: C₇H₇BrF₂S
• MW: 241.0962870121
• CID: 5919136
• PubChem ID: 137939960
• Update Time: 2025-06-07

2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 2248360-94-1
• EN300-6511318
• 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene

• Inchi： 1S/C7H7BrF2S/c1-3-4(2)11-6(8)5(3)7(9)10/h7H,1-2H3
• InChI Key： GRKFVEDYGMDBNQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C)=C(C)S1

Computed Properties

• Exact Mass: 239.94199g/mol
• Monoisotopic Mass: 239.94199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene

Introduction to 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene (CAS No. 2248360-94-1)

2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene (CAS No. 2248360-94-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials sciences. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a bromine atom, difluoromethyl group, and two methyl groups imparts specific chemical and physical properties that make it an intriguing subject for research and development.

The chemical structure of 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene is characterized by a thiophene ring with a bromine atom at the 2-position, a difluoromethyl group at the 3-position, and two methyl groups at the 4 and 5 positions. This arrangement provides a combination of halogenated and alkylated functionalities that can influence its reactivity and stability. The bromine atom, in particular, can serve as a leaving group in various substitution reactions, making this compound a valuable intermediate in synthetic chemistry.

In the context of pharmaceutical research, 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene has shown promise as a building block for the synthesis of bioactive molecules. The difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the bromine atom can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions. Recent studies have explored its use in the development of inhibitors for various enzymes and receptors, including kinases and G protein-coupled receptors (GPCRs).

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in cellular signaling pathways and are often targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. The ability to modify the structure of 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene through functional group manipulation allows researchers to fine-tune the potency and selectivity of kinase inhibitors. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent inhibitory activity against specific kinases.

Another area where 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene has shown potential is in materials science. Thiophenes are known for their electronic properties and have been widely used in the development of organic semiconductors and conductive polymers. The presence of fluorine atoms can enhance the electronic properties by increasing electron-withdrawing effects, while the bromine atom can be used to introduce additional functionalities through post-synthetic modifications. This makes it an attractive candidate for applications such as organic photovoltaics (OPVs) and organic field-effect transistors (OFETs).

The synthesis of 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene typically involves multi-step procedures that ensure high purity and yield. One common approach is to start with a suitable thiophene derivative and introduce the bromine atom through electrophilic aromatic substitution followed by sequential introduction of the difluoromethyl and methyl groups. Advances in catalytic methods have also facilitated more efficient syntheses, reducing both cost and environmental impact.

In terms of safety, while 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and potential health effects associated with exposure to halogenated compounds. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to prevent degradation or contamination.

The future prospects for 2-Bromo-3-(difluoromethyl)-4,5-dimethylthiophene are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to uncover new uses for this versatile compound. Additionally, advancements in synthetic methods and characterization techniques will further enhance our understanding of its properties and behavior.